APIEZON GREASE L
Description
Apiezon L Grease is a silicone and halogen-free ultra-high vacuum grease suitable for use in scientific and industrial applications . It has the best vapour pressure properties of all the Apiezon products and is therefore suitable for use in ultra-high vacuum applications . It is regularly used by highly respected organizations such as The European Space Agency, NASA, and NATO .
Chemical Reactions Analysis
Apiezon L Grease is stable under normal conditions and does not undergo significant chemical reactions . It is resistant to radiation and does not decompose at radiation levels of 0.1 MGy or less .Physical And Chemical Properties Analysis
Apiezon L Grease is a yellow semi-solid substance . It exhibits an extremely low vapour pressure of 7 x 10 -11 Torr at 20°C . It is recommended for use at ambient temperatures . It is soluble in hydrocarbon solvents .Mechanism of Action
Apiezon L Grease provides excellent lubrication and maintains an efficient gas seal, making it widely used in the manufacture and servicing of high-performance vacuum pumps . It has a powerful ‘gettering’ action, meaning it absorbs potentially harmful grease and chemical impurities on metal and glass surfaces .
Safety and Hazards
properties
CAS RN |
12678-02-3 |
|---|---|
Product Name |
APIEZON GREASE L |
Molecular Formula |
C8H3BrCl2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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